Cas no 769-23-3 (Benzenamine, N-ethyl-2,6-dimethyl-)

• Product Name: Benzenamine, N-ethyl-2,6-dimethyl-
• CAS No: 769-23-3
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 537021
• PubChem ID: 12539332
• Update Time: 2025-04-19

Benzenamine, N-ethyl-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-2,6-dimethyl-
• N-ethyl-2,6-dimethylaniline
• AKOS005296142
• N-ethyl-2,6-dimethylanili ne
• DTXSID50501774
• OAPVPGPVBZRARK-UHFFFAOYSA-N
• 769-23-3
• starbld0043686
• SCHEMBL1827736
• N-Ethyl-2,6-dimethylphenylamine

• Inchi： 1S/C10H15N/c1-4-11-10-8(2)6-5-7-9(10)3/h5-7,11H,4H2,1-3H3
• InChI Key： OAPVPGPVBZRARK-UHFFFAOYSA-N
• SMILES： N(CC)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 149.12055
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03